Cas no 923685-21-6 (1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 923685-21-6
• MF: C₂₀H₂₀FN₅O₂
• MW: 381.403507232666
• CID: 5427438
• Update Time: 2025-07-23

1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-methyl-N-(4-morpholin-4-ylphenyl)triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(4-fluorophenyl)-5-methyl-N-[4-(4-morpholinyl)phenyl]-
• 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H20FN5O2/c1-14-19(23-24-26(14)18-6-2-15(21)3-7-18)20(27)22-16-4-8-17(9-5-16)25-10-12-28-13-11-25/h2-9H,10-13H2,1H3,(H,22,27)
• InChI Key： IPNCYTIKCIAJRN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(C)=C(C(NC2=CC=C(N3CCOCC3)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 923685-21-6)

The compound 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 923685-21-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its triazole and morpholine moieties, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation and survival. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, with notable potency in breast and lung cancer models. The compound's unique structure, featuring a fluorophenyl group and a morpholine ring, contributes to its enhanced binding affinity and selectivity for target kinases. These attributes make it a promising candidate for further preclinical development.

In addition to its anticancer potential, recent investigations have explored the compound's pharmacokinetic profile and toxicity. Preliminary data suggest that it exhibits favorable oral bioavailability and metabolic stability, which are critical for its transition from bench to bedside. However, challenges such as off-target effects and dose-limiting toxicities remain to be addressed. Researchers are currently employing structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile, with the aim of advancing it to clinical trials.

The synthesis of 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide has also been a focal point of recent studies. Novel synthetic routes have been developed to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and flow chemistry. These advancements not only facilitate large-scale production but also enable the exploration of structural analogs with potentially improved pharmacological properties.

Looking ahead, the compound's potential extends beyond oncology. Emerging research suggests its applicability in other therapeutic areas, including inflammatory diseases and neurodegenerative disorders, owing to its modulation of key signaling pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions.

In conclusion, 1-(4-fluorophenyl)-5-methyl-N-4-(morpholin-4-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 923685-21-6) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements underscore the importance of continued research to fully elucidate its therapeutic potential and overcome existing challenges. The integration of multidisciplinary approaches will be pivotal in realizing its clinical applications and improving patient outcomes.